Cas no 2768654-53-9 (4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde)

4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde structure
2768654-53-9 structure
Product Name:4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde
CAS No:2768654-53-9
MF:C15H8O5
MW:273.251832962036
CID:6826955
PubChem ID:172406780
Update Time:2025-02-20

4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • CS-25174
    • 2768654-53-9
    • 4,5-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,3,6,7,8-d5-2-carbaldehyde
    • Inchi: 1S/C15H8O5/c16-6-7-4-9-13(11(18)5-7)15(20)12-8(14(9)19)2-1-3-10(12)17/h1-6,17,20H/i1D,2D,3D,4D,5D
    • InChI Key: GDODRHIMRFWRDJ-RALIUCGRSA-N
    • SMILES: OC1=C2C(C([2H])=C(C=O)C([2H])=C2C(C2C([2H])=C([2H])C([2H])=C(C=21)O)=O)=O

Computed Properties

  • Exact Mass: 273.06855708Da
  • Monoisotopic Mass: 273.06855708Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.7Ų
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